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Abstract

This technical guide provides a comprehensive overview of the herbicide Flamprop-m-
isopropyl, from its historical development to its chemical properties, mechanism of action, and
environmental fate. Flamprop-m-isopropyl is a selective, systemic herbicide previously used
for the post-emergence control of wild oats (Avena fatua) in cereal crops.[1] This document
synthesizes available scientific literature to offer a detailed resource for researchers and
professionals in the fields of agricultural science and drug development. All guantitative data is
presented in structured tables, and key experimental methodologies are outlined. Diagrams
illustrating metabolic pathways and experimental workflows are provided in the DOT language
for visualization.

Introduction and Historical Development

Flamprop-m-isopropyl, also known as I-flamprop-isopropyl, was developed as a selective
herbicide primarily targeting wild oats in wheat and barley.[2] It belongs to the arylalanine class
of herbicides.[2][3] The "m" in its name signifies that it is the biologically active stereoisomer,
specifically the L-isomer, derived from L-alanine.[2] This stereospecificity enhances its
herbicidal potency.[2] The development of flamprop variants began in the 1960s and 70s, with
flamprop-isopropyl being introduced around 1978.[2][4] It was recognized that the herbicidal
activity of these compounds was dependent on their degradation to the biologically active acid,
flamprop.[4] Flamprop-m-isopropyl is now considered a discontinued herbicide.[1][2]
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Chemical and Physical Properties

The chemical and physical properties of Flamprop-m-isopropyl are summarized in the table

below.

Property Value Reference
isopropyl N-benzoyl-N-(3-

IUPAC Name chloro-4-fluorophenyl)-L- [2]
alaninate

CAS Registry Number 63782-90-1 [2]

Chemical Formula C19H19CIFNOs [2]

Molecular Weight 363.81 g/mol [5]

Physical State White crystals [2]

Water Solubility 12 mg/L at 20°C (pH 7) [2]

. Stereoisomer (L-isomer of
Isomerism . [2]
flamprop-isopropyl)

Synthesis

The commercial synthesis of Flamprop-m-isopropyl involves a multi-step process designed to
produce the specific L-isomer.[2] The key steps are outlined below.

Synthesis of N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-
alanine

The synthesis begins with the preparation of N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine.
This intermediate is formed through the acylation of 3-chloro-4-fluoroaniline with benzoyl
chloride, followed by coupling with L-alanine.[2]

Esterification

The resulting N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine is then esterified with isopropyl
alcohol.[2] This reaction is typically carried out under controlled temperature and acidic
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conditions to yield Flamprop-m-isopropyl while preserving the chiral integrity of the molecule.

[2]
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Caption: General synthesis workflow for Flamprop-m-isopropyl.

Mechanism of Action

Flamprop-m-isopropyl is a systemic herbicide that is absorbed by the leaves of the plant.[2]
Its primary mode of action is the inhibition of cell elongation.[2][4] Research on the related
compound, flamprop-M-methyl, has provided more detailed insights into the mechanism,
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suggesting that it acts as a mitotic disrupter. It affects the orientation of spindle and
phragmoblast microtubules, leading to defective cell division.[4] Unlike some other microtubule-
disrupting herbicides, flamprop-M-methyl and its active metabolite, flamprop, did not inhibit
tubulin polymerization in vitro, suggesting a novel mechanism of action that may involve the
disassembly of the minus-end of microtubules.[4]

Flamprop-m-isopropyl uptake by leaves

'

De-esterification to Flamprop (active acid)

Disruption of spindle and phragmoblast microtubule orientation

Inhibition of cell division

Inhibition of cell elongation

Stunted plant growth

Click to download full resolution via product page

Caption: Proposed mechanism of action for Flamprop-m-isopropyl.

Efficacy and Crop Selectivity

Flamprop-m-isopropyl demonstrated high efficacy against wild oats (Avena spp.) in cereal
crops like wheat and barley.[2] Its selectivity is attributed to differential metabolism between the
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target weed and the crop, with wild oats exhibiting a quicker de-esterification of the herbicide to
its active form.[4]

Application Efficacy (%

Crop Target Weed Rate (kg Spikelet Reference
a.i./ha) Reduction)

Wheat Avena spp. 0.6 95 [2]

Barley Avena spp. 0.6 93 [2]

Environmental Fate and Toxicology
Environmental Fate

Flamprop-m-isopropyl is characterized as being moderately persistent in soil.[1] It has
moderate solubility in water and is volatile, which raises some concerns about its potential for
leaching into groundwater.[1] While specific degradation half-life (DT50) data for Flamprop-m-
isopropyl is not readily available, data for the related compound flamprop-methyl indicates a
DT50 of approximately 1-2 weeks in sandy loam, clay, and medium loam soils, and 2-3 weeks
in peat soil.[6]

Ecotoxicology

Flamprop-m-isopropyl is reported to be moderately toxic to birds, most aquatic organisms,
honeybees, and earthworms.[1] There is some concern regarding its potential for
bioaccumulation.[1]

Organism Group Toxicity Level
Birds Moderate
Aquatic Organisms Moderate
Honeybees Moderate
Earthworms Moderate
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Experimental Protocols

Detailed experimental protocols for a discontinued herbicide like Flamprop-m-isopropyl are
often proprietary and not publicly available. However, based on general principles and OECD
guidelines, the following outlines the methodologies that would be employed for key studies.

Herbicidal Efficacy Bioassay (Whole Plant Assay)

Objective: To determine the efficacy of Flamprop-m-isopropyl in controlling a target weed
species (e.g., Avena fatua).

Methodology (based on general greenhouse bioassay principles):

Plant Culture: Grow wild oat seedlings in pots containing a standardized soil mix under
controlled greenhouse conditions (e.g., 20-25°C, 16-hour photoperiod).

o Herbicide Application: At a specific growth stage (e.g., 2-3 leaf stage), apply Flamprop-m-
isopropyl at a range of concentrations using a laboratory sprayer to ensure uniform
coverage. Include an untreated control group.

» Evaluation: After a set period (e.g., 14-21 days), visually assess phytotoxicity and measure
endpoints such as plant height, fresh weight, and dry weight.

o Data Analysis: Calculate the GR50 (the concentration required to cause a 50% reduction in
growth) using appropriate statistical software.
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1. Culture wild oat seedlings

'

2. Apply Flamprop-m-isopropyl at various concentrations

'

3. Incubate under controlled conditions

'

4. Assess phytotoxicity and measure growth endpoints

'

5. Calculate GR50

Click to download full resolution via product page

Caption: General workflow for a herbicidal efficacy bioassay.

Soil Degradation Study (OECD 307)

Objective: To determine the rate of degradation of Flamprop-m-isopropyl in soil under
controlled laboratory conditions.

Methodology (based on OECD Guideline 307):
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o Soil Selection: Use at least three different soil types with varying characteristics (e.g., pH,
organic matter content, texture).

» Test Substance Application: Apply “C-labeled Flamprop-m-isopropyl to the soil samples at
a known concentration.

 Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g.,
20°C) and moisture level.

o Sampling and Analysis: At specified time intervals, extract soil samples and analyze for the
parent compound and potential metabolites using techniques like High-Performance Liquid
Chromatography (HPLC) coupled with a radioactivity detector.

o Data Analysis: Determine the dissipation kinetics and calculate the DT50 (time for 50%
dissipation) and DT90 (time for 90% dissipation) values.

Residue Analysis in Crops

Objective: To determine the concentration of Flamprop-m-isopropyl and its metabolites in
plant tissues.

Methodology (based on general residue analysis principles):

o Extraction: Homogenize the plant material and extract with a suitable organic solvent (e.g.,
acetonitrile).

o Clean-up: Purify the extract to remove interfering substances using techniques such as solid-
phase extraction (SPE) or liquid-liquid partitioning.

e Analysis: Quantify the concentration of Flamprop-m-isopropyl and its metabolites using
instrumental analysis, typically HPLC with a suitable detector (e.g., UV or mass
spectrometry).

o Method Validation: Validate the analytical method for accuracy, precision, linearity, and limit
of quantification (LOQ).

Conclusion

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1594779?utm_src=pdf-body
https://www.benchchem.com/product/b1594779?utm_src=pdf-body
https://www.benchchem.com/product/b1594779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Flamprop-m-isopropyl was a significant development in the selective control of wild oats in
cereal crops, notable for its stereospecific activity. While it has been discontinued, the study of
its history, mechanism of action, and environmental behavior provides valuable insights for the
development of new and improved herbicides. Its unique mode of action related to microtubule
disruption without direct inhibition of tubulin polymerization suggests a potential area for further
research into novel herbicide targets. The data and methodologies presented in this guide offer
a foundational resource for scientists and researchers in the ongoing effort to develop effective
and environmentally sound crop protection solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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